Cas no 582289-84-7 (3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester)

• Product Name: 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester
• CAS No: 582289-84-7
• MF: C₁₉H₂₆O₆
• MW: 350.406146526337
• CID: 2085421
• Update Time: 2025-05-25

3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis[(tetrahydro-2H-pyran-2-yl)oxy]benzeneacetic Acid Methyl Ester
• CID 122360789
• 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester

• Inchi： 1S/C19H26O6/c1-21-17(20)13-14-8-9-15(24-18-6-2-4-10-22-18)16(12-14)25-19-7-3-5-11-23-19/h8-9,12,18-19H,2-7,10-11,13H2,1H3
• InChI Key： QIMAMYFTCKISGC-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1=CC(CC(=O)OC)=CC=C1OC1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 415
• Topological Polar Surface Area: 63.2

Additional information on 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester

3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester (CAS No. 582289-84-7)

The compound 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester with CAS No. 582289-84-7 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a benzene ring substituted with two tetrahydrofuran (THF) groups at the 3 and 4 positions, along with an acetic acid methyl ester group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of tetrahydrofuran (THF) groups in enhancing the bioavailability and stability of pharmaceutical compounds. The THF moieties in this compound are strategically positioned to potentially improve solubility and permeability, which are critical factors in drug delivery systems. Additionally, the acetic acid methyl ester group contributes to the molecule's ability to participate in various chemical reactions, such as esterification and amidation, making it a valuable intermediate in organic synthesis.

One of the most promising areas of research involving 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester is its potential as a precursor for more complex molecules. Scientists have explored its use in synthesizing bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit significant inhibitory effects on inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester involves a multi-step process that typically begins with the preparation of the benzene ring substituted with hydroxyl groups. These hydroxyl groups are then protected using THF derivatives through etherification reactions. The final step involves the introduction of the acetic acid methyl ester group via esterification. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various organic reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, with results indicating that it remains stable under typical laboratory conditions.

Another area of interest is the compound's role in material science. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be useful in creating advanced materials with tailored surface properties. Recent findings suggest that SAMs formed by this compound exhibit excellent adhesion properties and resistance to environmental factors, making them suitable for applications in coatings and sensors.

Furthermore, the methyl ester group in this compound plays a crucial role in its reactivity and functionality. It can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or amidation reactions. This versatility makes it an ideal building block for constructing more complex molecules with diverse biological activities.

In conclusion, 3,4-Bis(tetrahydro-2H-pyran-2-yl)oxybenzeneacetic Acid Methyl Ester (CAS No. 582289-84-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of novel drugs and advanced materials.